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Abstract
3,5-Dibromopyridine-4-carboxylic acid, also known as 3,5-dibromoisonicotinic acid, is a

halogenated pyridine derivative. Extensive review of available scientific literature and patent

databases indicates that the primary and well-documented role of this compound is as a

versatile synthetic intermediate in the development of pharmaceutical and agrochemical

agents. Direct studies detailing its intrinsic biological activities are not readily available in the

public domain. This guide will therefore focus on its established role as a building block and

briefly discuss the known biological activities of the broader class of pyridine carboxylic acid

derivatives to provide a contextual framework for its potential applications in drug discovery and

development.
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Property Value

IUPAC Name 3,5-Dibromopyridine-4-carboxylic acid

Synonyms 3,5-Dibromoisonicotinic acid

CAS Number 13958-91-3

Molecular Formula C₆H₃Br₂NO₂

Molecular Weight 280.90 g/mol

Appearance Solid

Melting Point 218-223 °C

Role in Synthesis
3,5-Dibromopyridine-4-carboxylic acid serves as a crucial starting material in multi-step

organic syntheses. Its chemical structure offers several points for molecular modification:

The Carboxylic Acid Group: This functional group can be readily converted into esters,

amides, or other functionalities, allowing for the attachment of various molecular fragments.

The Bromine Atoms: The two bromine atoms at the 3 and 5 positions of the pyridine ring are

amenable to various cross-coupling reactions, such as Suzuki or Stille couplings. This

enables the introduction of a wide range of substituents, including aryl, heteroaryl, and alkyl

groups, leading to the generation of diverse chemical libraries for biological screening.

The Pyridine Ring: The nitrogen atom in the pyridine ring can influence the physicochemical

properties of the final molecule, such as solubility and basicity, and can also participate in

hydrogen bonding interactions with biological targets.

The following diagram illustrates the general synthetic utility of 3,5-Dibromopyridine-4-
carboxylic acid.
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Functional Group Transformation
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Resulting Scaffolds

Potential Applications

3,5-Dibromopyridine-4-carboxylic acid

Esterification
 R-OH

Amidation R-NH2

Suzuki Coupling

 R-B(OH)2
[Pd catalyst]

Stille Coupling

 R-Sn(Bu)3
[Pd catalyst]

Esters

Amides

Biaryl Pyridines

Heteroaryl Pyridines

Pharmaceuticals

Agrochemicals

Click to download full resolution via product page

Caption: Synthetic utility of 3,5-Dibromopyridine-4-carboxylic acid.

Potential Biological Activities of the Pyridine
Carboxylic Acid Scaffold
While specific biological data for 3,5-Dibromopyridine-4-carboxylic acid is lacking, the

broader class of pyridine carboxylic acids has been extensively explored in medicinal chemistry

and has given rise to a number of biologically active compounds. This structural motif is

present in various approved drugs and clinical candidates. The biological activities associated

with pyridine carboxylic acid derivatives are diverse and include:

Anticancer Activity: Many pyridine carboxylic acid derivatives have been investigated as

potential anticancer agents. Their mechanisms of action can vary widely, including the

inhibition of key enzymes involved in cell proliferation and survival, such as kinases and

histone demethylases.

Antimicrobial Activity: The pyridine carboxylic acid scaffold is a component of several

antibacterial and antifungal agents. These compounds can act through various mechanisms,

such as inhibiting essential enzymes in microbial metabolic pathways or disrupting cell wall

synthesis.
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Enzyme Inhibition: The carboxylic acid moiety can act as a key binding group in the active

site of various enzymes. Pyridine carboxylic acid derivatives have been developed as

inhibitors of a wide range of enzymes, including proteases, kinases, and oxidoreductases.

Receptor Modulation: Derivatives of pyridine carboxylic acid can be designed to interact with

specific receptors, acting as either agonists or antagonists, thereby modulating various

physiological processes.

The general workflow for identifying potential biological activities of a novel chemical entity like

a derivative of 3,5-Dibromopyridine-4-carboxylic acid is depicted below.
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Caption: General workflow for drug discovery from novel compounds.
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3,5-Dibromopyridine-4-carboxylic acid is a valuable and commercially available building

block for the synthesis of a wide array of more complex molecules with potential applications in

the pharmaceutical and agrochemical industries. While there is a notable absence of published

data on the specific biological activities of this compound itself, the pyridine carboxylic acid

scaffold is a well-established pharmacophore. Researchers and drug development

professionals can leverage the synthetic versatility of 3,5-Dibromopyridine-4-carboxylic acid
to generate novel derivatives for screening in various biological assays, with the aim of

identifying new lead compounds for therapeutic development. Future research into the

biological effects of this specific molecule could reveal novel activities, but at present, its

primary utility lies in its role as a synthetic intermediate.

To cite this document: BenchChem. [potential biological activities of 3,5-Dibromopyridine-4-
carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083429#potential-biological-activities-of-3-5-
dibromopyridine-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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